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Compound of Interest

Compound Name: 2-Methyl-3-nitroanisole

Cat. No.: B1293961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
2-Methyl-3-nitroanisole, with a specific focus on its melting point. This document is intended
to serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Core Physicochemical Data

The quantitative physicochemical properties of 2-Methyl-3-nitroanisole are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Melting Point 54-56 °C [1][21[3][4][5]
Boiling Point 94-96 °C at 0.5 mmHg [1][5]
Molecular Weight 167.16 g/mol [2][3][4][6]
Density 1.2+0.1 g/cm3 [1]

Flash Point >230 °F (>110 °C) [1][5]
Refractive Index 1.538 [1]

Yellow to pale brown powder
Appearance ] [1][5]
or crystalline powder

Solubility Soluble in Methanol [5]

Experimental Protocol: Melting Point Determination

The following is a standard protocol for the determination of the melting point of 2-Methyl-3-
nitroanisole using a digital melting point apparatus.

Objective: To accurately determine the melting point range of a solid sample of 2-Methyl-3-
nitroanisole.

Materials and Equipment:

2-Methyl-3-nitroanisole sample (solid)

Capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula

Mortar and pestle (if sample is not a fine powder)

Safety glasses and lab coat

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/115428
https://www.sigmaaldrich.com/HK/zh/product/aldrich/115428
https://www.sigmaaldrich.com/US/en/product/aldrich/115428
https://www.chemicalbook.com/Manufacturers-india/2-methyl-3-nitroanisole.htm
https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.chemicalbook.com/Manufacturers-india/2-methyl-3-nitroanisole.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/115428
https://www.sigmaaldrich.com/HK/zh/product/aldrich/115428
https://www.sigmaaldrich.com/US/en/product/aldrich/115428
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-nitroanisole
https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.chemicalbook.com/Manufacturers-india/2-methyl-3-nitroanisole.htm
https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.echemi.com/produce/pr2407107599-2-methyl-3-nitroanisole.html
https://www.chemicalbook.com/Manufacturers-india/2-methyl-3-nitroanisole.htm
https://www.chemicalbook.com/Manufacturers-india/2-methyl-3-nitroanisole.htm
https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Sample Preparation:

o Ensure the 2-Methyl-3-nitroanisole sample is a fine, dry powder. If necessary, gently
grind the crystalline sample using a mortar and pestle.

o Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.

e Apparatus Setup:

o Turn on the digital melting point apparatus and allow it to stabilize.

o Set the starting temperature to approximately 10°C below the expected melting point (e.g.,
45°C).

o Set the heating rate (ramp rate) to a slow value, typically 1-2°C per minute, to ensure
accurate determination.

e Melting Point Measurement:

o Insert the packed capillary tube into the heating block of the apparatus.

[¢]

Visually observe the sample through the magnifying lens.

[¢]

Record the temperature at which the first drop of liquid appears (the onset of melting).

[e]

Continue to observe the sample and record the temperature at which the last solid crystal
melts (the clear point).

[e]

The melting point is reported as the range between these two temperatures.

» Repeatability:

o To ensure accuracy, repeat the measurement with two more samples. The recorded
melting point ranges should be in close agreement.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Compound Characterization

As no specific signaling pathways for 2-Methyl-3-nitroanisole are prominently documented in
the initial literature search, a logical experimental workflow for its general characterization is
presented below. This workflow is a standard approach for the analysis of a novel or
synthesized chemical compound.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, purification, and characterization of 2-
Methyl-3-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Methyl-3-nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293961#melting-point-of-2-methyl-3-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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